
Personal protective equipment for handling R
1487

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: R 1487

Cat. No.: B1678696 Get Quote

Essential Safety and Handling Guide for R-1487
For Immediate Reference by Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of R-

1487 (Hydrochloride), a potent p38α MAP kinase inhibitor. Adherence to these procedures is

essential for ensuring laboratory safety and maintaining experimental integrity.

Hazard Identification and Classification
R-1487 Hydrochloride (CAS 449808-64-4) is classified as a hazardous substance. The primary

routes of exposure are inhalation, ingestion, and skin or eye contact.

GHS Hazard Statements:

H302: Harmful if swallowed.[1][2][3]

H315: Causes skin irritation.[2][3]

H319: Causes serious eye irritation.[2][3]

H335: May cause respiratory irritation.[2][3]

H410: Very toxic to aquatic life with long lasting effects.[1]
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Hazard Classification GHS Category

Acute Toxicity, Oral Category 4

Skin Irritation Category 2

Eye Irritation Category 2A

Specific Target Organ Toxicity (Single Exposure) Category 3

Acute Aquatic Toxicity Category 1

Chronic Aquatic Toxicity Category 1

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling R-1487.

Protection Type Specifications Rationale

Eye Protection
Safety goggles with side-

shields.

To prevent eye irritation from

dust or splashes.[1][3][4]

Hand Protection
Protective, chemical-resistant

gloves.

To prevent skin irritation upon

contact.[1][3][4]

Body Protection
Impervious clothing, such as a

lab coat.

To protect skin from accidental

exposure.[1][3][4]

Respiratory Protection
A suitable respirator should be

used.

To avoid respiratory tract

irritation from dust or aerosols.

[1][3][4]

Experimental Protocols
Handling and Storage
Engineering Controls:

Work in a well-ventilated area, preferably with a chemical fume hood.[1][3]
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Ensure easy access to a safety shower and eyewash station.[1][3][4]

Safe Handling Practices:

Avoid the formation of dust and aerosols.[1][3]

Do not breathe dust, fumes, or vapors.[1][2]

Avoid contact with skin and eyes.[1][5]

Wash hands thoroughly after handling.[1][2][3]

Do not eat, drink, or smoke in the laboratory.[1]

Storage Conditions:

Keep the container tightly sealed.[1][2][3]

Store in a cool, well-ventilated area away from direct sunlight and ignition sources.[1][3]

Powder: Store at -20°C for long-term stability (up to 2 years).[6][7]

In Solvent (DMSO): Store at -80°C for up to 6 months or at 4°C for up to 2 weeks.[6][8]

Spill and Disposal Plan
Spill Containment and Cleanup:

Evacuate personnel from the immediate area.[1][3]

Wear full personal protective equipment.[1][3][4]

For solutions, absorb the spill with an inert, non-combustible material like diatomite.[1][3]

For powder, carefully sweep or vacuum the material, avoiding dust generation.[5]

Decontaminate the spill area and equipment by scrubbing with alcohol.[1][3]

Collect all contaminated materials in a sealed container for proper disposal.[1][5]
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Waste Disposal:

Dispose of R-1487 and its containers in accordance with all applicable federal, state, and

local regulations.[1][5]

Do not allow the product to enter drains, sewers, or waterways.[1][2][5]
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Caption: Workflow for the safe handling and storage of R-1487.
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Caption: Step-by-step procedure for responding to an R-1487 spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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